![molecular formula C12H10ClNO5S2 B7577128 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid](/img/structure/B7577128.png)
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid
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Overview
Description
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid, also known as CTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTM is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been studied for its potential neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease.
Mechanism of Action
The mechanism of action of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in various cellular processes. This compound has been shown to inhibit carbonic anhydrase IX, which is overexpressed in cancer cells and plays a role in tumor growth and survival. This compound has also been shown to inhibit histone deacetylases, which are enzymes involved in gene expression and play a role in cancer progression and neurodegeneration.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has several advantages for lab experiments, including its high solubility in water and its stability under physiological conditions. However, this compound has some limitations, including its low bioavailability and its potential toxicity at high concentrations.
Future Directions
Future research on 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Moreover, future research should aim to elucidate the mechanism of action of this compound and identify its molecular targets. Furthermore, future research should investigate the pharmacokinetics and pharmacodynamics of this compound to optimize its dosage and administration. Finally, future research should explore the potential of this compound as a drug candidate for clinical trials.
Synthesis Methods
3-[(5-Chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid has been synthesized using different methods, including the reaction of 3-amino-4-methoxybenzoic acid with 5-chlorothiophene-2-sulfonyl chloride in the presence of a base. Another method involves the reaction of 3-amino-4-methoxybenzoic acid with 5-chlorothiophene-2-sulfonyl isocyanate in the presence of a base. The yield of this compound varies depending on the method used, but it can be obtained in moderate to high yields.
properties
IUPAC Name |
3-[(5-chlorothiophen-2-yl)sulfonylamino]-4-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO5S2/c1-19-9-3-2-7(12(15)16)6-8(9)14-21(17,18)11-5-4-10(13)20-11/h2-6,14H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYQDWDYOAKMJML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)NS(=O)(=O)C2=CC=C(S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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